Cas no 1256643-20-5 (3-(5-Chloro-4H-1,2,4-triazol-3-yl)propan-1-ol)

• Product Name: 3-(5-Chloro-4H-1,2,4-triazol-3-yl)propan-1-ol
• CAS No: 1256643-20-5
• MF: C₅H₈ClN₃O
• MW: 161.589519500732
• MDL: MFCD26959495
• CID: 1088161
• PubChem ID: 51072230
• Update Time: 2025-10-30

3-(5-Chloro-4H-1,2,4-triazol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-Chloro-4H-1,2,4-triazol-3-yl)propan-1-ol
• 3-(3-chloro-1H-1,2,4-triazol-5-yl)-1-propanol(SALTDATA: 0.81HCl 0.7H2O)
• 3-(3-chloro-1H-1,2,4-triazol-5-yl)propan-1-ol
• STL146859
• 3-(5-Chloro-2H-[1,2,4]triazol-3-yl)-propan-1-ol
• BBL032933
• AKOS005747050
• 1256643-20-5
• 3-(3-chloro-1H-1,2,4-triazol-5-yl)-1-propanol

• MDL： MFCD26959495
• Inchi： 1S/C5H8ClN3O/c6-5-7-4(8-9-5)2-1-3-10/h10H,1-3H2,(H,7,8,9)
• InChI Key： XSLKVRZOQUPPCE-UHFFFAOYSA-N
• SMILES： ClC1=NNC(CCCO)=N1

Computed Properties

• Exact Mass: 161.0355896g/mol
• Monoisotopic Mass: 161.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3-(5-Chloro-4H-1,2,4-triazol-3-yl)propan-1-ol

Introduction to 3-(5-Chloro-4H-1,2,4-triazol-3-yl)propan-1-ol (CAS No. 1256643-20-5)

3-(5-Chloro-4H-1,2,4-triazol-3-yl)propan-1-ol, with the CAS number 1256643-20-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chlorinated triazole moiety and a hydroxypropyl chain. These structural features contribute to its potential applications in various therapeutic areas, particularly in the development of antifungal and antiviral agents.

The chemical structure of 3-(5-Chloro-4H-1,2,4-triazol-3-yl)propan-1-ol is composed of a 1,2,4-triazole ring substituted with a chlorine atom at the 5-position and a propyl chain ending in a hydroxyl group. The triazole ring is known for its broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The presence of the chlorine atom enhances the lipophilicity of the molecule, potentially improving its cellular uptake and bioavailability. The hydroxyl group provides a site for further functionalization, allowing for the synthesis of derivatives with enhanced pharmacological properties.

Recent studies have highlighted the potential of 3-(5-Chloro-4H-1,2,4-triazol-3-yl)propan-1-ol in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent antifungal activity against Candida species, which are common causes of fungal infections in immunocompromised patients. The compound's ability to inhibit fungal growth has been attributed to its interaction with key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 3-(5-Chloro-4H-1,2,4-triazol-3-yl)propan-1-ol has shown promise as an antiviral agent. Studies have reported its efficacy against several RNA and DNA viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action involves the disruption of viral replication processes and the inhibition of viral enzyme activity. These findings suggest that 3-(5-Chloro-4H-1,2,4-triazol-3-yl)propan-1-ol could be a valuable lead compound for the development of new antiviral drugs.

The pharmacokinetic properties of 3-(5-Chloro-4H-1,2,4-triazol-3-yl)propan-1-ol have also been investigated. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its metabolism primarily occurs in the liver through cytochrome P450 enzymes, leading to the formation of metabolites that are excreted via urine and feces. These characteristics make it an attractive candidate for further drug development.

Toxicity studies have indicated that 3-(5-Chloro-4H-1,2,4-triazol-3-yl)propan-1-ol has a low toxicity profile at therapeutic doses. Animal models have shown no significant adverse effects on major organs or systems at concentrations relevant to clinical use. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its safe use in humans.

The synthetic route for 3-(5-Chloro-4H-1,2,4-triazol-3-y l)propan - 1 - ol has been well-documented in the literature. One common approach involves the reaction of 5-chloro - 1H - 1 , 2 , 4 - triazole with an appropriate propargylic alcohol derivative under mild conditions. This method provides high yields and good purity levels, making it suitable for large-scale production.

In conclusion, 3-(5-Chloro - 4 H - 1 , 2 , 4 - triazol - 3 - yl ) propan - 1 - ol (CAS No . 1256643 - 20 - 5) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in antifungal and antiviral therapy make it an important target for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional therapeutic uses and optimize its clinical utility.